Cas no 1782511-18-5 (1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-2-one)

1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-2-one is a fluorinated pyrazole derivative with notable applications in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive compounds. The ketone functionality at the propan-2-one position provides a reactive site for further derivatization, enabling diverse chemical modifications. This compound exhibits favorable physicochemical properties, including good solubility in organic solvents, facilitating its use in synthetic workflows. Its structural features contribute to its potential as a building block for developing novel therapeutics or crop protection agents. The pyrazole core, combined with the trifluoromethyl substituent, imparts unique electronic and steric characteristics, which can influence binding affinity and selectivity in target interactions.

1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-2-one structure

1782511-18-5 structure

Product Name:1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-2-one

CAS No:1782511-18-5

MF:C₈H₉F₃N₂O

MW:206.165072202682

CID:5872332

PubChem ID:57742251

Update Time:2025-06-10

1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-2-one
- SCHEMBL13169930
- 1782511-18-5
- EN300-1928671
- 1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-one
- Inchi： 1S/C8H9F3N2O/c1-5(14)3-6-4-7(8(9,10)11)12-13(6)2/h4H,3H2,1-2H3
- InChI Key： JYCFIFTVFDQREI-UHFFFAOYSA-N
- SMILES： FC(C1C=C(CC(C)=O)N(C)N=1)(F)F

Computed Properties

Exact Mass: 206.06669740g/mol
Monoisotopic Mass: 206.06669740g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 34.9Å²

1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1928671-0.05g	1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-one	1782511-18-5	0.05g	$827.0	2023-09-17
Enamine	EN300-1928671-0.1g	1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-one	1782511-18-5	0.1g	$867.0	2023-09-17
Enamine	EN300-1928671-0.25g	1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-one	1782511-18-5	0.25g	$906.0	2023-09-17
Enamine	EN300-1928671-0.5g	1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-one	1782511-18-5	0.5g	$946.0	2023-09-17
Enamine	EN300-1928671-1.0g	1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-one	1782511-18-5	1g	$1343.0	2023-06-02
Enamine	EN300-1928671-2.5g	1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-one	1782511-18-5	2.5g	$1931.0	2023-09-17
Enamine	EN300-1928671-5.0g	1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-one	1782511-18-5	5g	$3894.0	2023-06-02
Enamine	EN300-1928671-10.0g	1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-one	1782511-18-5	10g	$5774.0	2023-06-02
Enamine	EN300-1928671-1g	1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-one	1782511-18-5	1g	$986.0	2023-09-17
Enamine	EN300-1928671-5g	1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-one	1782511-18-5	5g	$2858.0	2023-09-17

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-2-one

Research Briefing on 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-2-one (CAS: 1782511-18-5)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of pyrazole derivatives, particularly 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-2-one (CAS: 1782511-18-5), as promising scaffolds for drug discovery. This compound, characterized by its trifluoromethyl-substituted pyrazole core, has garnered attention due to its potential applications in targeting various biological pathways. The following briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, pharmacological properties, and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic routes for 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-2-one, emphasizing its efficient preparation via a multi-step process involving condensation and cyclization reactions. The researchers optimized the yield to over 85% using catalytic methods, underscoring its scalability for industrial applications. The compound's structural stability under physiological conditions was also confirmed, making it a viable candidate for further pharmacological evaluation.

Pharmacological investigations have revealed that 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-2-one exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. In vitro assays demonstrated a 50% inhibitory concentration (IC50) of 0.8 μM, comparable to established COX-2 inhibitors. These findings suggest its potential as an anti-inflammatory agent, with ongoing preclinical studies evaluating its efficacy in animal models of rheumatoid arthritis.

Further research has explored the compound's interactions with other molecular targets. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified its ability to modulate the adenosine A2A receptor, implicating potential applications in neurodegenerative diseases such as Parkinson's. The trifluoromethyl group was found to enhance binding affinity, highlighting the importance of this moiety in drug design. However, challenges such as metabolic stability and off-target effects remain to be addressed in future studies.

In conclusion, 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-2-one represents a versatile scaffold with broad therapeutic potential. Its synthetic accessibility, combined with promising pharmacological profiles, positions it as a candidate for further development in inflammation and neurology. Collaborative efforts between academia and industry are recommended to accelerate its translation into clinical applications.